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Compound of Interest

Compound Name: Heptamethyldisilazane

Cat. No.: B1583767

For researchers, scientists, and professionals in drug development, a thorough understanding
of the fundamental properties of chemical reagents is paramount. This in-depth technical guide
provides a detailed overview of heptamethyldisilazane, a versatile silylating agent with
significant applications in organic synthesis and materials science.

Core Properties of Heptamethyldisilazane

Heptamethyldisilazane, also known by its systematic name N,N-
bis(trimethylsilyl)methanamine, is a clear, colorless liquid. It is a derivative of ammonia where
two hydrogen atoms are replaced by trimethylsilyl groups and one is replaced by a methyl
group. This structure imparts unique chemical reactivity, making it a valuable tool in a variety of
chemical transformations.

Physical and Chemical Properties

The fundamental physical and chemical properties of heptamethyldisilazane are summarized
in the table below, providing a quick reference for experimental planning and safety
considerations.
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Property Value

Chemical Formula C7H21NSi2

Molecular Weight 175.42 g/mol

CAS Number 920-68-3

Appearance Clear, colorless liquid

Boiling Point 144-147 °C

Density ~0.797 - 0.80 g/mL at 20-25 °C
Refractive Index (n20/D) ~1.421

Flash Point ~43.9 °C

Water Solubility Decomposes

Synonyms

N,N-Bis(trimethylsilyl)methylamine,
Methylbis(trimethylsilyl)amine

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of

heptamethyldisilazane. Below is a summary of its key spectral features.
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Spectroscopy

Key Features

1H NMR

A sharp singlet corresponding to the N-methyl
protons and a sharp singlet for the protons of
the two trimethylsilyl groups are expected. The
chemical shifts will be in the upfield region,
characteristic of protons on silicon-containing

moieties.

13C NMR

Signals corresponding to the N-methyl carbon
and the carbons of the trimethylsilyl groups are

expected.[1]

Mass Spectrometry

The mass spectrum shows a molecular ion peak
(M+) at m/z 175. Key fragments are observed at

m/z 160 (M-15, loss of a methyl group), and 86.
[2]

IR Spectroscopy

The IR spectrum will be characterized by strong
C-H stretching and bending vibrations of the
methyl groups, as well as Si-C and Si-N

stretching frequencies.[1]

Experimental Protocols

Heptamethyldisilazane is primarily used as a silylating agent to introduce a trimethylsilyl

(TMS) group onto a substrate, typically to protect a reactive functional group or to increase the

volatility of a compound for gas chromatography.

General Protocol for Silylation of Alcohols

This protocol describes a general method for the protection of an alcohol as its trimethylsilyl

ether using heptamethyldisilazane.
Materials:
e Alcohol

« Heptamethyldisilazane
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Anhydrous solvent (e.g., dichloromethane, tetrahydrofuran)

Inert gas atmosphere (e.g., nitrogen or argon)

Magnetic stirrer and stir bar

Heating mantle or oil bath (if required)

Standard laboratory glassware

Procedure:

In a flame-dried flask under an inert atmosphere, dissolve the alcohol in the anhydrous
solvent.

o Add heptamethyldisilazane to the solution. The molar ratio of heptamethyldisilazane to
the alcohol can be optimized but a slight excess of the silylating agent is common.

 Stir the reaction mixture at room temperature. The reaction progress can be monitored by
thin-layer chromatography (TLC) or gas chromatography (GC).

o For less reactive alcohols, the reaction may require heating.

o Upon completion, the reaction is typically quenched by the addition of a proton source, such
as methanol, followed by removal of the solvent under reduced pressure.

The resulting trimethylsilyl ether can be purified by distillation or column chromatography.

Protocol for Surface Modification of Silicon Wafers

This protocol outlines a general procedure for rendering silicon wafer surfaces hydrophobic
through vapor-phase silylation with heptamethyldisilazane.

Materials:
¢ Silicon wafers

« Heptamethyldisilazane
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Piranha solution (a 3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide -
EXTREME CAUTION IS ADVISED).

Deionized water

Nitrogen gas source

Vacuum oven or desiccator

Procedure:

o Wafer Cleaning: The silicon wafers are first rigorously cleaned to remove any organic
contaminants and to generate a hydroxylated surface. This is often achieved by immersing
the wafers in a piranha solution for a specific duration, followed by thorough rinsing with
deionized water and drying under a stream of nitrogen.

o Surface Activation: The cleaned wafers are then placed in a vacuum oven or desiccator.

o Vapor-Phase Silylation: A small amount of heptamethyldisilazane is placed in a container
within the vacuum chamber, separate from the wafers. The chamber is then evacuated to
allow the heptamethyldisilazane to vaporize and react with the hydroxyl groups on the
wafer surface.

o Curing: After the desired exposure time, the wafers are removed and may be baked at a
moderate temperature to ensure a stable and uniform siloxane layer.

e The resulting hydrophobic surface can be characterized by contact angle measurements.

Reaction Mechanisms and Workflows

The utility of heptamethyldisilazane stems from the reactivity of the Si-N bond. The following
diagrams, generated using the DOT language, illustrate key reaction mechanisms and
experimental workflows.

Silylation of an Alcohol

The silylation of an alcohol with heptamethyldisilazane proceeds through the nucleophilic
attack of the alcohol's oxygen on one of the silicon atoms, with the nitrogen atom acting as a
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leaving group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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